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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097

An In-depth Technical Guide on the Core Chemical Properties and Structure of 6-Undecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Undecanol, a secondary fatty alcohol, possesses distinct chemical and physical properties
stemming from its unique molecular structure. This technical guide provides a comprehensive
overview of 6-undecanol, detailing its structural identifiers, physicochemical properties, and
relevant experimental protocols. The information presented is intended to support research and
development activities in chemistry and drug development by offering a consolidated resource
on this specific aliphatic alcohol.

Chemical Structure and Identification

6-Undecanol, also known as diamyl carbinol, is a secondary alcohol where a hydroxyl group is
attached to the sixth carbon atom of an eleven-carbon undecane chain.[1][2] This structure
results in a chiral center at the C-6 position.

A logical diagram illustrating the key structural identifiers for 6-undecanol is provided below.
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Structural Identifiers
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Caption: Key structural identifiers for 6-undecanol.

Physicochemical Properties

The physicochemical properties of 6-undecanol are summarized in the table below. These
properties are crucial for predicting its behavior in various chemical and biological systems.
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Property Value Unit Source(s)

Identifiers

IUPAC Name undecan-6-ol [2][3]

Synonyms Diamyl carbinol, (2]
Undecanol-6

CAS Number 23708-56-7 [1]]4]

Molecular Formula C11H240 [1](2][4]

Molecular Weight 172.31 g/mol [11[3114]

SMILES CCcCccc(o)cececece [11[5]

InChiKey YBIXBBGRHOUVBB- [112]
UHFFFAOYSA-N

Physical Properties

Melting Point 24 - 26 °C [5]1[6]

Boiling Point 227 - 231 °C [5][6]

Density 0.829 g/mL [5]

Refractive Index 1.433 [5]

Vapor Pressure 0.013 mmHg @ 25°C (est.) [6]

Flash Point 94.0 °C (est.) [6]

Solubility &

Partitioning

Water Solubility 49.73 (est.) mg/L @ 25°C [6]

Log P (Octanol/Water)

3.508 - 4.249 (est.)

[1](6]

Experimental Protocols
Synthesis of 6-Undecanol from Undecan-6-one
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A common method for the synthesis of 6-undecanol is the reduction of undecan-6-one using a

reducing agent such as sodium borohydride.[4]

Methodology:

Reaction Setup: Dissolve 1 equivalent of undecan-6-one (e.g., 15 g) in a mixture of methanol
(25 ml) and tetrahydrofuran (THF, 150 ml).[4]

Reduction: Cool the solution to 0°C in an ice bath. Add 1.5 equivalents of sodium
borohydride (e.g., 4.9 g) portion-wise to the stirred solution.[4]

Reaction Progression: After the addition is complete, remove the ice bath and continue
stirring at room temperature for 2 hours.[4]

Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC) using a mobile phase of 10% ethyl acetate in hexane. The Rf value for the product is
approximately 0.5.[4]

Quenching: Once the reaction is complete, quench the reaction mixture by slowly adding a
saturated aqueous solution of ammonium chloride (NH4CI, 100 ml).[4]

Workup and Extraction:

o Remove the organic solvents (THF and methanol) under reduced pressure.[4]

o Partition the resulting crude product between ethyl acetate (150 ml) and water (150 ml).[4]
o Separate the organic layer.[4]

o Extract the agueous layer three times with ethyl acetate (100 ml each).[4]

Purification: Combine all organic layers and concentrate under reduced pressure to yield the
final product, which should be a white solid. A reported yield for this method is 93%.[4]

The workflow for the synthesis and purification of 6-undecanol is depicted in the following

diagram.
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Caption: Workflow for the synthesis of 6-undecanol.
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Purification Techniques

For higher purity, standard techniques for alcohol purification can be employed. These include:
» Vacuum Distillation: Effective for separating liquids with high boiling points.

» Fractional Crystallization: This method involves repeated crystallization from the molten state
and is suitable for solid compounds like 6-undecanol at room temperature.

Analytical Methods

The identity and purity of 6-undecanol can be confirmed using several analytical techniques:

Infrared (IR) Spectroscopy: To identify the characteristic O-H stretching of the alcohol group.
[21[7]

Gas Chromatography (GC): To determine the purity of the sample and for quantitative
analysis.[2][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.[7]

Biological Activity and Potential Applications

While specific research on the biological activity of 6-undecanol is limited, its isomers, such as
1-undecanol and 2-undecanol, have demonstrated notable biological effects.

» Antimicrobial Properties: Long-chain fatty alcohols are known for their antibacterial activities.
[8] 1-Undecanol, for instance, exhibits bactericidal and membrane-damaging activity against
Staphylococcus aureus.[8] Similarly, 2-undecanol has shown activity against various
bacteria, yeasts, and molds.[9] It is plausible that 6-undecanol may possess similar
antimicrobial properties due to its amphipathic nature, which could allow it to disrupt
microbial cell membranes.[10]

« Antifungal and Nematicidal Activity: 2-undecanol has also been reported to have activity
against the root-knot nematode Meloidogyne incognita and various fungi.[9] This suggests
potential applications for 6-undecanol in agriculture or as a topical antifungal agent.
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o Flavor and Fragrance: Some undecanols are used as flavoring ingredients in foods and have
floral or citrus-like odors.

Further research is required to elucidate the specific biological signaling pathways and
mechanisms of action for 6-undecanol.

Conclusion

6-Undecanol is a secondary alcohol with well-defined structural and physicochemical
properties. Standard organic synthesis protocols, particularly the reduction of its corresponding
ketone, allow for its efficient preparation. While direct biological data is scarce, the known
antimicrobial and other biological activities of its isomers suggest that 6-undecanol is a
compound of interest for further investigation in drug development and other scientific fields.
This guide provides a foundational resource to facilitate such research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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